Cas no 920256-40-2 (N-[2-[6-(4-fluorophenyl)pyridazin-3-yl]oxyethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-[2-[6-(4-fluorophenyl)pyridazin-3-yl]oxyethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 920256-40-2
• MF: C₂₀H₁₈FN₃O₅S
• MW: 431.437427043915
• CID: 6621272
• PubChem ID: 41246405
• Update Time: 2025-07-09

N-[2-[6-(4-fluorophenyl)pyridazin-3-yl]oxyethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[6-(4-fluorophenyl)pyridazin-3-yl]oxyethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-(2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• VU0503474-1
• AKOS024473517
• F2870-0242
• 920256-40-2
• N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• Inchi： 1S/C20H18FN3O5S/c21-15-3-1-14(2-4-15)17-6-8-20(24-23-17)29-10-9-22-30(25,26)16-5-7-18-19(13-16)28-12-11-27-18/h1-8,13,22H,9-12H2
• InChI Key： PJTGKIVFBBEGAM-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCCOC3=NN=C(C4=CC=C(F)C=C4)C=C3)(=O)=O)C=C2OCC1

Computed Properties

• Exact Mass: 431.09512002g/mol
• Monoisotopic Mass: 431.09512002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-[2-[6-(4-fluorophenyl)pyridazin-3-yl]oxyethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Compound CAS No. 920256-40-2: N-[2-[6-(4-fluorophenyl)pyridazin-3-yl]oxyethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

The compound CAS No. 920256-40-2, also known as N-[2-[6-(4-fluorophenyl)pyridazin-3-yl]oxyethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a pyridazine ring substituted with a fluorophenyl group and a sulfonamide moiety attached to a dihydrobenzodioxine ring. The combination of these structural elements makes it a unique molecule with distinct chemical and biological properties.

Recent studies have highlighted the importance of pyridazine derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the fluorophenyl group in this compound adds to its potential as a pharmacophore, enhancing its ability to interact with biological targets. Additionally, the sulfonamide group is known for its versatility in medicinal chemistry, often serving as a bioisostere for carboxylic acids and contributing to improved pharmacokinetic properties such as solubility and bioavailability.

The dihydrobenzodioxine ring system in this compound introduces further complexity and functionality. This moiety is known to exhibit antioxidant properties and has been explored in the development of neuroprotective agents. The integration of this ring system with the pyridazine and sulfonamide groups creates a molecule that may possess multifaceted biological activities, making it an intriguing candidate for further investigation.

From a synthetic perspective, the construction of such a complex molecule requires advanced techniques in organic chemistry. The synthesis likely involves multi-step processes, including coupling reactions, oxidation steps, and possibly catalytic transformations. The successful synthesis of this compound underscores the capabilities of modern chemical synthesis techniques and highlights the importance of strategic planning in constructing complex molecular architectures.

In terms of applications, this compound may find utility in several areas. Its structural features suggest potential applications in materials science, particularly in the development of advanced materials with tailored electronic properties. Additionally, its biological properties make it a promising candidate for pharmacological studies, where it could serve as a lead compound for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the properties of such compounds with greater accuracy. By employing techniques such as molecular docking and quantum mechanics calculations, scientists can gain insights into the potential interactions of this compound with various biological targets. These computational studies complement experimental work and accelerate the discovery process.

In conclusion, CAS No. 920256-40-2 represents a sophisticated organic compound with diverse structural elements that confer it with unique chemical and biological properties. Its synthesis and characterization highlight the progress in modern organic chemistry, while its potential applications underscore its significance in both academic research and industrial development.